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Compound of Interest

Compound Name: 2,4-Octanedione

Cat. No.: B081228

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical compounds is paramount. This guide provides a comprehensive
overview of the material safety data for 2,4-Octanedione (CAS No. 14090-87-0), a diketone
used in various chemical syntheses. The following sections detail its physical and chemical
properties, hazard identification, safe handling protocols, and emergency procedures,
presented in a format designed for clarity and rapid reference.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,4-Octanedione is presented in the
table below. This data is essential for understanding the compound's behavior under various
laboratory conditions.
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Property Value Reference
Molecular Formula C8H1402 [1112]
Molecular Weight 142.20 g/mol [1][3]
Appearance Solid [3]

Boiling Point 97-99 °C at 27 mmHg [4]

Density 0.923 g/mL at 25 °C [4]

Flash Point 71 °C (159 °F) [4]
Refractive Index 1.4590 [4]

CAS Number 14090-87-0 [2][3]
Synonyms Octane-2,4-dione, o

Valerylacetone

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,4-Octanedione is classified as an irritant. The primary hazards are associated with

skin, eye, and respiratory contact.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.
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Hazard Identification

H315 Recommended Personal Protective Equipment
Causes skin irritation Requires _ ]
gl Protective Gloves
H319 Requires o
Causes serious eye irritation g Safety Goggles

May cause respiratory irritation
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Hazard ldentification and Recommended PPE

Section 3: Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 2,4-Octanedione are not readily available in the searched literature.
However, data for the structurally related compound 2,4-Pentanedione is provided below for
reference. It is crucial to handle 2,4-Octanedione with the assumption of similar or greater
toxicity until specific data becomes available.

Toxicological Data for 2,4-Pentanedione (CAS No. 123-54-6):
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Route of Exposure  Species Value Reference
Oral LD50 Rat (male) 0.78 (0.66-0.91) mi/kg  [5]
Oral LD50 Rat (female) 0.59 (0.51-0.70) ml/kg  [5]
Dermal LD50 Rabbit (male) 1.41 (0.80-2.49) mi/kg  [5]
Dermal LD50 Rabbit (female) 0.81 (0.59-1.12) ml/kg  [5]
Inhalation LC50 (4h)  Rat 1224 (1063-1409) [5]

ppm

Section 4: Experimental Protocols for Safe Handling
and Storage

Adherence to strict safety protocols is essential when working with 2,4-Octanedione. The
following sections outline the recommended procedures for handling, storage, and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
diagram details the necessary PPE for handling 2,4-Octanedione.

Handling 2,4-Octanedione

Handeleg}o/n \?’eandFacer[ec[ion Respiratory Protection
andle in a certified chemical fume hood

Wear chemical-resistant gloves (Nitrile or Butyl rubber) Wear chemical splash goggles

If needed \Alternaﬁve
4

Wear a face shield if splashing is a risk fume hood is unavailable, use a NIOSH-approved respirator with organic vapor cartridge:
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Personal Protective Equipment Workflow

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

compound.

o Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[6] Ground
and bond containers when transferring material to prevent static discharge.[7] Use non-
sparking tools.[7] Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or

mists.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from heat, sparks, and open flames. The storage class is 11 - Combustible Solids.[3]

Section 5: Emergency Procedures

In the event of an emergency, prompt and correct action is crucial. The following protocols for
first aid, fire-fighting, and accidental release should be followed.

First Aid Measures

The following diagram outlines the appropriate first aid response to different types of exposure.

In Eyes If Swallowed

Inhalation Skin Contact Eye Contact

Do NO'
(Give 2-4 cupfuls of milk or
S

immediate medic:

[mmediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally]
Seek immediate medical attention.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b081228?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Octanedione.pdf
https://pim-resources.coleparmer.com/sds/00031.pdf
https://pim-resources.coleparmer.com/sds/00031.pdf
https://pim-resources.coleparmer.com/sds/00031.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds001230
https://www.benchchem.com/product/b081228?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Procedures for Exposure

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam.[7]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: The compound is a combustible solid.[3] Vapors may form explosive
mixtures with air.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.[7]
Ensure adequate ventilation. Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent the product from entering drains.

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[7] Use spark-proof tools.[7]

Section 6: Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

This technical guide is intended to provide comprehensive safety information for 2,4-
Octanedione to be used by trained professionals. It is imperative to always consult the most
current Safety Data Sheet (SDS) from the supplier before handling any chemical and to
conduct a thorough risk assessment for any new experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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